Cas no 23780-63-4 (1,3-Benzodioxole-4,5-diol)

• Product Name: 1,3-Benzodioxole-4,5-diol
• CAS No: 23780-63-4
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 240046
• PubChem ID: 12215949
• Update Time: 2025-04-19

1,3-Benzodioxole-4,5-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4,5-diol
• 3,4-(Methylenedioxy)pyrocatechol
• Pyrocatechol,3,4-(methylenedioxy)- (8CI)
• DTXSID60480844
• 23780-63-4

• Inchi： 1S/C7H6O4/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-2,8-9H,3H2
• InChI Key： QSRXTQHQLNIDJI-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=C(C1=2)O)O

Computed Properties

• Exact Mass: 154.02658
• Monoisotopic Mass: 154.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 1
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92